molecular formula C14H21N3O3 B8609835 1-Methyl-4-[4-nitro-3-(propan-2-yloxy)phenyl]piperazine

1-Methyl-4-[4-nitro-3-(propan-2-yloxy)phenyl]piperazine

Cat. No.: B8609835
M. Wt: 279.33 g/mol
InChI Key: DKRDDIYYMIAQOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Methyl-4-[4-nitro-3-(propan-2-yloxy)phenyl]piperazine is a useful research compound. Its molecular formula is C14H21N3O3 and its molecular weight is 279.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H21N3O3

Molecular Weight

279.33 g/mol

IUPAC Name

1-methyl-4-(4-nitro-3-propan-2-yloxyphenyl)piperazine

InChI

InChI=1S/C14H21N3O3/c1-11(2)20-14-10-12(4-5-13(14)17(18)19)16-8-6-15(3)7-9-16/h4-5,10-11H,6-9H2,1-3H3

InChI Key

DKRDDIYYMIAQOG-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=C(C=CC(=C1)N2CCN(CC2)C)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 10.0 g of 4-fluoro-1-nitro-2-(propan-2-yloxy)benzene, 10.0 g of 1-methylpiperazine and 10.4 g of potassium carbonate in 93 ml of DMSO is stirred at ambient temperature overnight. The mixture is diluted with 160 ml of water and extracted three times with 150 ml of ethyl acetate. The organic phases are dried over magnesium sulfate and concentrated under vacuum. The residue is purified on 200 g of silica, elution being carried out with dichloromethane/methanol (98/2 then 95/5), so as to obtain 13.6 g of 1-methyl-4-[4-nitro-3-(propan-2-yloxy)phenyl]piperazine in the form of a yellow oil.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
10.4 g
Type
reactant
Reaction Step One
Name
Quantity
93 mL
Type
solvent
Reaction Step One
Name
Quantity
160 mL
Type
solvent
Reaction Step Two

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